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Compound of Interest

Compound Name: 3-Fluoro-4-methylaniline

Cat. No.: B1361354 Get Quote

An In-depth Technical Guide to 3-Fluoro-4-
methylaniline
This technical guide provides comprehensive structural information, physicochemical

properties, and a representative synthesis protocol for 3-Fluoro-4-methylaniline. The content

is intended for researchers, scientists, and professionals in the fields of drug development and

chemical synthesis.

Core Structural and Physical Properties
3-Fluoro-4-methylaniline is an aromatic amine featuring a fluorine substituent, which

enhances its chemical reactivity.[1] It serves as a versatile intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1] The key identifiers and physicochemical

properties are summarized in the table below for clear reference and comparison.
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Identifier/Property Value

IUPAC Name 3-Fluoro-4-methylaniline

Synonyms 4-Amino-2-fluorotoluene, 3-Fluoro-p-toluidine

CAS Number 452-77-7

Molecular Formula C₇H₈FN

Molecular Weight 125.15 g/mol

SMILES String CC1=C(C=C(C=C1)N)F[2]

Appearance

Light yellow to brown powder or lump; may

appear as a clear pale yellow to brownish liquid

after melting.

Melting Point 30-35 °C

Boiling Point 93 °C (at 12 mmHg)

Density 1.093 g/mL (at 25 °C)

Experimental Protocols
Synthesis of 3-Fluoro-4-methylaniline from 2-Fluoro-4-
nitrotoluene
A general and effective method for the synthesis of 3-Fluoro-4-methylaniline is the reduction

of the corresponding nitro compound, 2-Fluoro-4-nitrotoluene. The following protocol is a

representative example of this transformation.

Materials:

2-Fluoro-4-nitrotoluene (starting material, 0.60 mmol)

Toluene, freshly distilled (0.6 mL)

Indium triiodide (InI₃, 14.9 mg, 0.030 mmol)

1,1,3,3-Tetramethyldisiloxane (TMDS, 318 μL, 1.80 mmol)
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Ethyl acetate (EtOAc)

Aqueous sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a reaction vial, add freshly distilled toluene (0.6 mL), 2-Fluoro-4-nitrotoluene (0.60 mmol),

indium triiodide (14.9 mg, 0.030 mmol), and 1,1,3,3-tetramethyldisiloxane (318 μL, 1.80

mmol).[3]

Seal the vial with a polytetrafluoroethylene (PTFE) septum.[3]

Stir the mixture at a bath temperature of 60 °C.[3]

Monitor the progress of the reaction using thin-layer chromatography (TLC).[3]

Upon completion of the reaction, add 5 mL of aqueous sodium bicarbonate (NaHCO₃) to the

mixture.[3]

Extract the aqueous layer with ethyl acetate (3 x 6 mL).[3]

Combine the organic phases and dry over anhydrous sodium sulfate (Na₂SO₄).[3]

Filter the mixture and concentrate the filtrate under reduced pressure.[3]

Purify the crude product by silica gel column chromatography to obtain the final product, 3-
Fluoro-4-methylaniline.[3]

Visualization of Key Information
The following diagram illustrates the core relationships between the identifiers, properties, and

primary applications of 3-Fluoro-4-methylaniline.
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Identifiers Physicochemical Properties Key Applications

3-Fluoro-4-methylaniline

CAS: 452-77-7 Formula: C₇H₈FN SMILES: CC1=C(C=C(C=C1)N)F IUPAC Name MW: 125.15 g/mol MP: 30-35 °C BP: 93 °C @ 12 mmHg Density: 1.093 g/mL Pharmaceuticals
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Caption: Key identifiers, properties, and applications of 3-Fluoro-4-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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